4-methoxy-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine

• IUPAC Name: 4-methoxy-6-[4-(pyridin-4-ylmethyl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C15H19N5O/c1-21-15-10-14(17-12-18-15)20-8-6-19(7-9-20)11-13-2-4-16-5-3-13/h2-5,10,12H,6-9,11H2,1H3
• InChI Key: NBVJLMMCEQAJHC-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC(=C1)N2CCN(CC2)CC3=CC=NC=C3
• Molecular Formula: C15H19N5O
• Molecular Weight: 285.34 g/mol

Description

The compound “4-methoxy-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine” is a complex organic molecule that likely contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a piperazine ring, which is a six-membered ring with two nitrogen atoms.

Scientific Research Applications

4-methoxy-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine has been studied extensively in the scientific community due to its potential applications in the medical and pharmaceutical fields. This compound has been used in the synthesis of numerous drugs, including anti-inflammatory drugs, anticonvulsants, and anti-depressants. It has also been used in the synthesis of new compounds that have potential therapeutic applications. In addition, this compound has been studied for its ability to modulate the activity of certain enzymes involved in the metabolism of drugs, as well as its ability to bind to certain receptors.

Mechanism of Action

The mechanism of action of 4-methoxy-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine is not fully understood. However, it is believed that this compound can interact with certain receptors in the body, which can lead to changes in the activity of certain enzymes involved in the metabolism of drugs. In addition, this compound can also bind to certain receptors, which can lead to changes in the activity of certain enzymes involved in the metabolism of drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to have an effect on the activity of certain enzymes involved in the metabolism of drugs. In addition, this compound has been shown to bind to certain receptors, which can lead to changes in the activity of certain enzymes involved in the metabolism of drugs.

Advantages and Limitations for Lab Experiments

The advantages of using 4-methoxy-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine in laboratory experiments include its ability to interact with certain receptors in the body and its ability to bind to certain receptors. In addition, this compound is relatively easy to synthesize and is relatively inexpensive. The limitations of using this compound in laboratory experiments include its potential toxicity and its lack of specificity when it comes to binding to certain receptors.

Future Directions

The future directions for 4-methoxy-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine research include further exploration of its potential therapeutic applications, further investigation of its mechanism of action, and further exploration of its potential toxicity. In addition, further research into its ability to bind to certain receptors and its ability to modulate the activity of certain enzymes involved in the metabolism of drugs is also needed. Finally, further research into the potential uses of this compound in the synthesis of new compounds is also needed.

Synthesis Methods

The synthesis of 4-methoxy-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine is a multi-step process. The first step involves the preparation of the pyridin-4-ylmethyl piperazine-1-yl chloride, which is achieved by reacting a pyridin-4-ylmethanol with thionyl chloride and a base such as sodium hydroxide in an aprotic solvent. The second step involves the reaction of the pyridin-4-ylmethyl piperazine-1-yl chloride with 4-methoxy-6-chloropyrimidine in the presence of a base such as sodium hydroxide. This reaction results in the formation of the desired this compound.